Cas no 1416713-61-5 (7-Bromo-1-methylisoquinoline)

• Product Name: 7-Bromo-1-methylisoquinoline
• CAS No: 1416713-61-5
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD22689697
• CID: 3162021
• PubChem ID: 58802328
• Update Time: 2025-09-18

7-Bromo-1-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-methylisoquinoline
• MFCD22689697
• 1416713-61-5
• D79823
• CS-0198100
• BS-51685
• SCHEMBL13307548

• MDL： MFCD22689697
• Inchi： 1S/C10H8BrN/c1-7-10-6-9(11)3-2-8(10)4-5-12-7/h2-6H,1H3
• InChI Key： NHTYGDXVFUUOTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN=C(C)C=2C=1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives